Cas no 82730-71-0 (1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-)

82730-71-0 structure
Product name:1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-
1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-
- 1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (6S)-
- (6S)-6-(DIPROPYLAMINO)-5,6,7,8-TETRAHYDRONAPHTHALENE-1,2-DIOL
- DTXSID70440439
- SCHEMBL7788774
- BDBM50123627
- s(-)N,N-dipropyl-2-amino-5,6-dihydroxytetralin
- CHEMBL155596
- (S)-6-Dipropylamino-5,6,7,8-tetrahydro-naphthalene-1,2-diol
- 82730-71-0
-
- Inchi: InChI=1S/C16H25NO2/c1-3-9-17(10-4-2)13-6-7-14-12(11-13)5-8-15(18)16(14)19/h5,8,13,18-19H,3-4,6-7,9-11H2,1-2H3/t13-/m0/s1
- InChI Key: JQHSYAQISCFWOK-ZDUSSCGKSA-N
Computed Properties
- Exact Mass: 263.188529040Da
- Monoisotopic Mass: 263.188529040Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7Ų
- XLogP3: 3.8
1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)- Related Literature
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Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
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Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
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Fei Bu,Shou-Jun Xiao CrystEngComm, 2010,12, 3385-3387
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Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
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